Cas no 862826-28-6 (4-ethoxy-N-{2-3-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

• Product Name: 4-ethoxy-N-{2-3-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• CAS No: 862826-28-6
• MF: C₂₉H₃₁N₃O₃S
• MW: 501.639745950699
• CID: 6025017
• PubChem ID: 3660049
• Update Time: 2025-10-29

4-ethoxy-N-{2-3-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{2-3-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• Benzamide, 4-ethoxy-N-[2-[3-[[2-[(4-ethylphenyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-
• AKOS024587989
• F0617-0296
• 4-ethoxy-N-(2-(3-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• 862826-28-6
• 4-ethoxy-N-{2-[3-({[(4-ethylphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
• 4-ethoxy-N-[2-[3-[2-(4-ethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide

• Inchi： 1S/C29H31N3O3S/c1-3-21-9-13-23(14-10-21)31-28(33)20-36-27-19-32(26-8-6-5-7-25(26)27)18-17-30-29(34)22-11-15-24(16-12-22)35-4-2/h5-16,19H,3-4,17-18,20H2,1-2H3,(H,30,34)(H,31,33)
• InChI Key： VCOWWGINMUOMDB-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=CC=C(CC)C=C2)=O)=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 501.20861303g/mol
• Monoisotopic Mass: 501.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 767.3±60.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Additional information on 4-ethoxy-N-{2-3-({(4-ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

4-Ethoxy-N-{2-[3-({(4-Ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide (CAS No 862826-28-6): A Comprehensive Overview

4-Ethoxy-N-{2-[3-({(4-Ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide, identified by the CAS registry number 862826-28-6, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides, featuring a benzamide moiety attached to an ethoxy group and a substituted indole structure. The indole ring is further modified with a sulfanyl group linked to a carbamoylmethyl moiety, which introduces additional functional groups that enhance its chemical reactivity and biological activity.

The synthesis of 4-Ethoxy-N-{2-[3-({(4-Ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. The compound's structure is highly versatile, making it a valuable substrate for further functionalization in drug discovery programs.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its indole core is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. The presence of the sulfanyl group and the carbamoylmethyl substituent further enhances its binding affinity to these targets, making it a promising candidate for treating conditions like inflammation, neurodegenerative diseases, and cancer.

In terms of physical properties, 4-Ethoxy-N-{2-[3-({(4-Ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicative of its aromaticity and conjugation within the molecule.

From an analytical standpoint, this compound can be effectively characterized using techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. HRMS has been instrumental in confirming its molecular formula (C₃₀H₃₇N₃O₃S) and molecular weight (557.7 g/mol). NMR spectroscopy provides detailed insights into its stereochemistry and substituent arrangement, while X-ray crystallography has been used to determine its three-dimensional structure.

The application of 4-Ethoxy-N-{2-[3-({(4-Ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers on various substrates makes it a candidate for nanotechnology applications. Additionally, its photoresponsive properties have been explored for use in light-switchable materials.

In conclusion, 4-Ethoxy-N-{2-[3-({(4-Ethylphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide (CAS No 862826-28-6) is a multifaceted compound with immense potential across diverse scientific domains. Its intricate structure, coupled with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in both academic research and industrial applications.